Cas no 1585-23-5 (Acetic acid,2-(2-chloro-4,5-dimethylphenoxy)-)

• Product Name: Acetic acid,2-(2-chloro-4,5-dimethylphenoxy)-
• CAS No: 1585-23-5
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 204811
• PubChem ID: 351741
• Update Time: 2025-04-19

Acetic acid,2-(2-chloro-4,5-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2-chloro-4,5-dimethylphenoxy)-
• 2-(2-chloro-4,5-dimethylphenoxy)acetic acid
• NSC522960
• DTXSID80326038
• SCHEMBL18780641
• (2-chloro-4,5-dimethylphenoxy)acetic acid
• NSC-522960
• 2-(2-chloro-4,5-dimethylphenoxy)aceticacid
• 1585-23-5
• AKOS024085443

• Inchi： 1S/C10H11ClO3/c1-6-3-8(11)9(4-7(6)2)14-5-10(12)13/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： IUBQIUUNTVPLEG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C)C=C1OCC(=O)O

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 359.3°Cat760mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.547
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates